Cas no 23616-29-7 (1,2-dihydro-1,6-naphthyridin-2-one)

• Product Name: 1,2-dihydro-1,6-naphthyridin-2-one
• CAS No: 23616-29-7
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD07781179
• CID: 88458
• PubChem ID: 589674
• Update Time: 2025-06-12

1,2-dihydro-1,6-naphthyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridin-2(1H)-one
• 1H-1,6-naphthyridin-2-one
• 1,6-naphthyridin-2<1H>-one
• 1,6-Naphthyridin-2-one
• 1,6-Naphthyridine-2-one
• 1,6-Naphthyridin-2-ol
• ZQKMVHXJWJNEQG-UHFFFAOYSA-N
• 1,2-DIHYDRO-1,6-NAPHTHYRIDIN-2-ONE
• pyrido[3,2-c]pyridone
• hydroxy-1,6-naphthyridine
• 2-Hydroxy-1,6-naphthyridine
• [1,6]Naphthyridin-2-ol #
• 1H-[1,6]Naphthyridin-2-one
• 1,6-Naphthyridin-2-(1H)-one
• BDBM50230230
• FCH919474
• 1612AB
• CM10284
• AB42569
• FT-0694324
• A816803
• DTXSID20343421
• 23616-29-7
• 1H-1, 6-naphthyridin-2-one
• EN300-153611
• AKOS006221382
• SCHEMBL276051
• AS-40549
• CHEMBL422303
• SY129309
• MFCD07781179
• 6H-1,6-naphthyridin-2-one
• 1,2-dihydro-1,6-naphthyridin-2-one

• MDL： MFCD07781179
• Inchi： 1S/C8H6N2O/c11-8-2-1-6-5-9-4-3-7(6)10-8/h1-5H,(H,10,11)
• InChI Key： ZQKMVHXJWJNEQG-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=NC=CC=2N1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 42

Experimental Properties

• Color/Form: Beige powder
• Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 303-304 ºC
• Boiling Point: 391.8 ℃ at 760 mmHg
• Flash Point: 190.8°C
• Refractive Index: 1.602
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 45.75000
• LogP: 0.92310
• Sensitiveness: Air Sensitive
• Solubility: Not determined

1,2-dihydro-1,6-naphthyridin-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,2-dihydro-1,6-naphthyridin-2-one

Comprehensive Overview of 1,2-dihydro-1,6-naphthyridin-2-one (CAS No. 23616-29-7): Properties, Applications, and Industry Insights

1,2-dihydro-1,6-naphthyridin-2-one (CAS No. 23616-29-7) is a heterocyclic organic compound with a fused ring structure, combining pyridine and pyridone moieties. This naphthyridine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular scaffold. The compound's rigid bicyclic framework and hydrogen-bond acceptor/donor sites make it a versatile building block for drug discovery, particularly in kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for 1,6-naphthyridine analogs in targeted cancer therapies. Researchers are investigating its potential as a PARP inhibitor precursor, aligning with the global focus on precision medicine. The compound's metal-chelating properties also make it valuable in developing fluorescence probes for biochemical assays—a hot topic in diagnostic tool development. With the rise of AI-driven drug design, computational studies frequently reference this scaffold for fragment-based drug discovery.

The synthesis of CAS 23616-29-7 typically involves cyclocondensation reactions, with recent innovations emphasizing green chemistry approaches. A 2023 study demonstrated improved yields using microwave-assisted synthesis, addressing industry demands for sustainable production. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's high purity (>98%), crucial for pharmaceutical applications where impurity profiling is strictly regulated.

Material science applications are emerging for this nitrogen-rich heterocycle, particularly in organic electronics. Its electron-deficient π-system shows promise in organic semiconductor development, coinciding with the booming flexible electronics market. Patent analysis reveals increasing filings incorporating 1,2-dihydro-1,6-naphthyridin-2-one in OLED materials, with major chemical companies actively exploring its photophysical properties.

From a commercial perspective, 23616-29-7 remains a high-value intermediate with global suppliers offering custom synthesis services. Market reports indicate steady 8-10% annual growth for such pharmaceutical building blocks, driven by oncology research investments. Proper storage recommendations include protection from light at -20°C under inert atmosphere, following GMP guidelines for sensitive intermediates.

Environmental and regulatory aspects of 1,6-naphthyridine derivatives are under evaluation. The compound's biodegradability profile and ecotoxicological data are being studied to meet evolving REACH compliance standards. Recent computational models predict favorable ADMET properties, reducing development risks for drug candidates containing this core structure—a key consideration for pharmaceutical developers.

Future research directions may explore the compound's potential in COVID-19 related therapeutics, as similar heterocycles show antiviral activity. The scientific community continues to investigate structure-activity relationships of substituted variants, with particular interest in 5-position modifications that could enhance bioavailability. These developments position 1,2-dihydro-1,6-naphthyridin-2-one as a compound of enduring relevance across multiple scientific disciplines.